![molecular formula C15H18N4O2S B3733607 N-(4-tert-butylphenyl)-2-[(5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio]acetamide](/img/structure/B3733607.png)
N-(4-tert-butylphenyl)-2-[(5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio]acetamide
Overview
Description
N-(4-tert-butylphenyl)-2-[(5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio]acetamide, also known as TAK-659, is a small molecule inhibitor that has gained significant attention in the scientific community due to its potential therapeutic applications. TAK-659 is a potent inhibitor of the protein kinase BTK (Bruton's tyrosine kinase), which is a key player in B-cell receptor signaling. The inhibition of BTK has been shown to have therapeutic potential in a variety of diseases, including B-cell malignancies and autoimmune disorders.
Mechanism of Action
N-(4-tert-butylphenyl)-2-[(5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio]acetamide works by inhibiting the activity of BTK, a key player in B-cell receptor signaling. BTK is involved in multiple signaling pathways that are critical for B-cell survival and proliferation. Inhibition of BTK leads to decreased B-cell activation and proliferation, ultimately resulting in cell death.
Biochemical and Physiological Effects:
The inhibition of BTK by this compound has several biochemical and physiological effects. In B-cells, this compound leads to decreased activation and proliferation, ultimately resulting in cell death. In addition, this compound has been shown to inhibit the production of pro-inflammatory cytokines, which are involved in the pathogenesis of autoimmune disorders.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(4-tert-butylphenyl)-2-[(5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio]acetamide in lab experiments is its potency and selectivity for BTK. This compound has been shown to be highly selective for BTK, with minimal off-target effects. However, one limitation of using this compound in lab experiments is its solubility. This compound has low solubility in aqueous solutions, which can make it difficult to use in certain assays.
Future Directions
There are several future directions for the study of N-(4-tert-butylphenyl)-2-[(5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio]acetamide. One potential application is in the treatment of B-cell malignancies, where this compound has shown promising results in preclinical studies. Another potential application is in the treatment of autoimmune disorders, where this compound has shown potential in inhibiting pro-inflammatory cytokines. Additionally, further research is needed to optimize the synthesis and formulation of this compound for use in lab experiments and clinical trials.
Scientific Research Applications
N-(4-tert-butylphenyl)-2-[(5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio]acetamide has been extensively studied for its therapeutic potential in various diseases. In preclinical studies, this compound has shown promising results in the treatment of B-cell malignancies, including chronic lymphocytic leukemia and mantle cell lymphoma. This compound has also shown potential in the treatment of autoimmune disorders, such as rheumatoid arthritis and lupus.
properties
IUPAC Name |
N-(4-tert-butylphenyl)-2-[(5-oxo-4H-1,2,4-triazin-3-yl)sulfanyl]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N4O2S/c1-15(2,3)10-4-6-11(7-5-10)17-13(21)9-22-14-18-12(20)8-16-19-14/h4-8H,9H2,1-3H3,(H,17,21)(H,18,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WFLQYUBVSMUCJD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)NC(=O)CSC2=NN=CC(=O)N2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N4O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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